1,2,2-Trimethylpyrrolidin-3-ol
Description
1,2,2-Trimethylpyrrolidin-3-ol is a pyrrolidine derivative characterized by a five-membered nitrogen-containing ring with three methyl substituents (two at the C2 position and one at C1) and a hydroxyl group at C2. Pyrrolidine derivatives are widely studied in medicinal chemistry due to their versatility as scaffolds for drug discovery, particularly in antiviral and central nervous system (CNS)-targeting agents .
Properties
Molecular Formula |
C7H15NO |
|---|---|
Molecular Weight |
129.20 g/mol |
IUPAC Name |
1,2,2-trimethylpyrrolidin-3-ol |
InChI |
InChI=1S/C7H15NO/c1-7(2)6(9)4-5-8(7)3/h6,9H,4-5H2,1-3H3 |
InChI Key |
ZPGSNALNPFRXCK-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C(CCN1C)O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Lipophilicity: The absence of aromatic rings in 1,2,2-Trimethylpyrrolidin-3-ol likely increases solubility in nonpolar environments, contrasting with the π-π interaction capabilities of phenylethyl or pyridyl derivatives .
- Stereochemical Influence : Unlike the enantiomeric 1a/1b in , the trimethyl compound’s stereochemistry (if chiral) could modulate binding affinity in biological systems, though specific data are unavailable in the provided sources.
Research Implications and Limitations
While 1,2,2-Trimethylpyrrolidin-3-ol’s structural simplicity suggests utility as a chiral building block or CNS agent, direct pharmacological data are absent in the provided evidence. In contrast, phenylethyl and pyridyl derivatives in demonstrate antiviral activity, highlighting the role of aromatic substituents in target engagement. Further studies are needed to elucidate the trimethyl compound’s biological profile and optimize its steric and electronic properties for specific applications.
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